Cas no 121712-03-6 (2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI))
121712-03-6 structure
Product Name:2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI)
CAS No:121712-03-6
MF:C7H5FN2S
MW:168.191403150558
CID:133403
PubChem ID:14269700
Update Time:2025-04-19
2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI)
- 4-FLUORO-1,3-DIHYDRO-2H-BENZIMIDAZOLE-2-THIONE
- 4-fluoro-1,3-dihydrobenzimidazole-2-thione
- SCHEMBL8682741
- AKOS006303136
- 4-fluoro-1H-benzo[d]imidazole-2(3H)-thione
- 4-fluoro-2-mercapto-1H-benzimidazole
- 121712-03-6
- CSDBFIYGLRXUDX-UHFFFAOYSA-N
- DTXSID00558233
-
- Inchi: 1S/C7H5FN2S/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,(H2,9,10,11)
- InChI Key: CSDBFIYGLRXUDX-UHFFFAOYSA-N
- SMILES: S=C1NC2C=CC=C(C=2N1)F
Computed Properties
- Exact Mass: 168.01574750g/mol
- Monoisotopic Mass: 168.01574750g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 56.2Ų
2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI) Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
121712-03-6 (2H-Benzimidazole-2-thione,4-fluoro-1,3-dihydro-(9CI)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk